Cas no 2092543-63-8 ((1-(5-Aminopyridin-2-yl)azetidin-3-yl)methanol)

• Product Name: (1-(5-Aminopyridin-2-yl)azetidin-3-yl)methanol
• CAS No: 2092543-63-8
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 4772268
• Update Time: 2025-10-31

(1-(5-Aminopyridin-2-yl)azetidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(5-aminopyridin-2-yl)azetidin-3-yl)methanol
• (1-(5-Aminopyridin-2-yl)azetidin-3-yl)methanol

• Inchi： 1S/C9H13N3O/c10-8-1-2-9(11-3-8)12-4-7(5-12)6-13/h1-3,7,13H,4-6,10H2
• InChI Key： PQKOLJNTGVOZTD-UHFFFAOYSA-N
• SMILES： OCC1CN(C2C=CC(=CN=2)N)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0
• Topological Polar Surface Area: 62.4

Additional information on (1-(5-Aminopyridin-2-yl)azetidin-3-yl)methanol

Chemical Profile of (1-(5-Aminopyridin-2-yl)azetidin-3-yl)methanol (CAS No. 2092543-63-8)

The compound (1-(5-Aminopyridin-2-yl)azetidin-3-yl)methanol, identified by its CAS number 2092543-63-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both aminopyridine and azetidine moiety in its framework suggests a unique set of chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules that incorporate multiple pharmacophoric sites to enhance binding affinity and specificity. The (1-(5-Aminopyridin-2-yl)azetidin-3-yl)methanol structure exemplifies this trend, as it combines the versatility of the azetidine ring with the electron-donating capabilities of the 5-amino substituent on pyridine. This combination has been strategically employed in various drug design strategies to modulate receptor interactions.

One of the most compelling aspects of this compound is its potential role in targeting enzymes and receptors involved in critical biological pathways. For instance, the aminopyridine moiety is known to interact with a wide range of biological targets, including kinases and other enzymes that play pivotal roles in cancer and inflammatory diseases. The azetidine ring, on the other hand, can provide additional binding pockets that enhance the compound's ability to engage with biological targets.

Recent studies have highlighted the importance of scaffold diversity in drug discovery programs. The (1-(5-Aminopyridin-2-yl)azetidin-3-yl)methanol molecule, with its unique structural features, aligns well with this principle. Researchers have been exploring its potential as a lead compound for further derivatization to improve pharmacokinetic properties and reduce off-target effects. The methanol group at the 3-position of azetidine provides a handle for chemical modifications, allowing for the introduction of various functional groups that can fine-tune biological activity.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include the formation of the azetidine ring through cyclization reactions and subsequent functionalization at the 5-position of pyridine. These synthetic strategies require precise control over reaction conditions to ensure high yields and purity.

In terms of biological activity, preliminary studies have shown that derivatives of this scaffold exhibit promising properties in vitro. For example, certain analogs have demonstrated inhibitory effects on kinases associated with cancer progression. Additionally, modifications to the pyridine ring have been explored to enhance binding affinity to specific protein targets. These findings underscore the compound's potential as a starting point for developing novel therapeutic agents.

The integration of computational methods into drug discovery has also played a crucial role in understanding the behavior of compounds like (1-(5-Aminopyridin-2-yl)azetidin-3-yl)methanol. Molecular modeling techniques have been employed to predict binding modes and optimize interactions with biological targets. These computational approaches complement experimental efforts by providing insights into structural modifications that could enhance potency and selectivity.

As research continues to evolve, the application of machine learning and artificial intelligence in drug discovery is becoming increasingly prevalent. These advanced technologies enable rapid screening of large chemical libraries and identification of promising candidates based on structural features. The unique structure of (1-(5-Aminopyridin-2-yl)azetidin-3-yl)methanol makes it an attractive candidate for such high-throughput virtual screening efforts.

Furthermore, the compound's potential extends beyond traditional small-molecule drug development. Its structural framework suggests utility in designing probes for biochemical assays and imaging agents. By leveraging its ability to interact with specific biological targets, researchers can develop tools that aid in understanding disease mechanisms at a molecular level.

In conclusion, (1-(5-Aminopyridin-2-yl)azetidin-3-yl)methanol (CAS No. 2092543-63-8) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of pharmacophoric elements positions it as a valuable asset in pharmaceutical research and development. As advancements in synthetic chemistry, computational methods, and high-throughput screening continue to progress, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.